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Compound of Interest

2-(2-Chlorophenoxy)-N-
Compound Name:

ethylethanamine
CAS No.: 915921-75-4
Cat. No.: B1532964

Get Quote

Executive Summary

2-(2-Chlorophenoxy)-N-ethylethanamine (CAS: 915921-75-4) represents a specific subclass
of phenoxyalkylamines, a scaffold distinct from the classical phenethylamine backbone due to
the incorporation of an ether oxygen linker.[1] This structural modification alters the electronic
distribution, lipophilicity, and conformational flexibility of the molecule, significantly impacting its
affinity for monoamine transporters (SERT, NET) and G-protein coupled receptors (specifically
5-HT and adrenergic subtypes).[1]

This guide compares the ortho-chlorinated N-ethyl derivative against its primary amine parent,
regioisomers (para-chloro), and the carbon-linked phenethylamine analog to elucidate the
functional consequences of these structural changes.[1]

Chemical Profile & Physicochemical Comparison

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1532964#bc-rfq
https://www.benchchem.com/product/b1532964/docs?utm_src=pdf-body#comparative-guide-2-2-chlorophenoxy-n-ethylethanamine-vs-phenoxyethylamine-analogs
https://cymitquimica.com/cas/22002-68-2/
https://cymitquimica.com/cas/22002-68-2/
https://cymitquimica.com/cas/22002-68-2/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1532964?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

The following table contrasts the core properties of 2-(2-Chlorophenoxy)-N-ethylethanamine

with key comparators. The ortho-chloro substituent introduces steric bulk and lipophilicity, while

the ether linkage increases polar surface area compared to phenethylamines.[1]
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Comparative Pharmacology: SAR Analysis

The "Oxygen Bridge" Effect (Phenoxy vs. Phenethyl)

The substitution of the benzylic carbon with an oxygen atom (Phenethylamine

Phenoxyethylamine) fundamentally alters the pharmacophore:
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Conformation: The C-O-C bond angle (~110°) and the rotational freedom of the ether linkage
allow the phenyl ring to adopt different orientations relative to the amine nitrogen compared
to the rigid ethyl chain of phenethylamines.[1]

Binding Affinity: The ether oxygen acts as a weak hydrogen bond acceptor.[1] In 5-HT2A
receptor docking models, this oxygen can interact with serine or threonine residues in the
binding pocket, potentially altering agonist/antagonist efficacy compared to the carbon
analog.[1]

Ortho-Chlorination (2-Cl vs. 4-Cl)

Metabolic Stability: The ortho-chloro group blocks the 2-position from metabolic
hydroxylation.[1] Furthermore, it sterically hinders the ether oxygen, potentially reducing O-
dealkylation rates by cytochrome P450 enzymes (e.g., CYP2D6) compared to the
unsubstituted or para-substituted variants.[1]

Receptor Selectivity: In adrenergic ligands, ortho-substitution often favors

-adrenergic antagonism (similar to the haloalkylamine motif in Phenoxybenzamine).[1] In
reuptake inhibitors, ortho-substituents can force the phenyl ring out of coplanarity, enhancing
selectivity for the Norepinephrine Transporter (NET) over the Serotonin Transporter (SERT).

[1]

N-Ethylation (Secondary vs. Primary Amine)

N-Ethyl vs. Primary Amine: N-ethylation increases basicity and lipophilicity.[1] For
monoamine transporters, secondary amines (like N-ethyl or N-methyl) typically exhibit higher
potency for reuptake inhibition than their primary amine counterparts, which are often better
substrates for monoamine oxidase (MAO).[1]

Visualization: SAR & Mechanistic Pathways

The following diagram illustrates the Structure-Activity Relationship (SAR) logic and the

synthetic pathway for generating these derivatives.
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Figure 1: SAR Logic flow detailing how structural modifications of the phenoxyethylamine core

influence pharmacological outcomes.[1]

Experimental Protocols
Synthesis: Williamson Ether /
Workflow

Reductive Amination

This protocol describes the synthesis of 2-(2-Chlorophenoxy)-N-ethylethanamine from 2-

chlorophenol.[1]

Reagents: 2-Chlorophenol, 1,2-Dibromoethane, Ethylamine (70% aq), K2CO3, Acetonitrile.[1]

 Etherification (Step 1):

o

[¢]

dibromide prevents dimerization.[1]

[¢]

[¢]

flash chromatography.

e Amination (Step 2):

Dissolve 2-chlorophenol (10 mmol) in Acetonitrile (50 mL).

Add anhydrous K2CO3 (20 mmol) and 1,2-dibromoethane (30 mmol). Note: Excess

Reflux for 12 hours.[1] Monitor by TLC (Hexane/EtOAc 8:2).[1]

Filter salts, concentrate filtrate, and purify 1-(2-bromoethoxy)-2-chlorobenzene via silica
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o Dissolve the bromo-intermediate (5 mmol) in Ethanol (20 mL).

o Add Ethylamine (excess, 50 mmol) in a sealed pressure tube.[1]
o Heat to 80°C for 6 hours.

o Cool, concentrate to remove excess ethylamine and ethanol.[1]
o Basify residue with 1M NaOH and extract with DCM.[1]

o Convert to Hydrochloride salt using HCI/Ether for stability.[1]

In Vitro Binding Assay (Generic GPCR Protocol)

To validate affinity against 5-HT or Adrenergic receptors.[1]

Membrane Prep: HEK293 cells expressing human 5-HT2A or

1-adrenergic receptors.[1]

o Radioligand: [3H]-Ketanserin (for 5-HT2A) or [3H]-Prazosin (for

1).[1]

e Assay Buffer: 50 mM Tris-HCI, 10 mM MgCI2, 1 mM EDTA, pH 7.4.[1]
e Procedure:

o Incubate membrane homogenates (20 pg protein) with radioligand (1 nM) and increasing
concentrations of 2-(2-Chlorophenoxy)-N-ethylethanamine (107-10 to 10"-5 M).[1]

o Incubate for 60 min at 25°C.

o Terminate by rapid filtration over GF/B filters using a cell harvester.
o Measure radioactivity via liquid scintillation counting.[1]

o Calculate

using the Cheng-Prusoff equation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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